molecular formula C10H8BrF3O3 B1418005 Methyl 5-bromo-2-methoxy-4-(trifluoromethyl)benzoate CAS No. 1131587-97-7

Methyl 5-bromo-2-methoxy-4-(trifluoromethyl)benzoate

Cat. No. B1418005
M. Wt: 313.07 g/mol
InChI Key: XVIIEWCHQVKVDM-UHFFFAOYSA-N
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Description

“Methyl 5-bromo-2-methoxy-4-(trifluoromethyl)benzoate” is a chemical compound with the molecular formula C10H8BrF3O3 . It is a liquid at room temperature .


Molecular Structure Analysis

The molecular structure of “Methyl 5-bromo-2-methoxy-4-(trifluoromethyl)benzoate” can be represented by the InChI code: 1S/C10H8BrF3O3/c1-16-9(15)6-4-7(11)5(3-8(6)14)10(12,13)17-2/h3-4H,1-2H3 . This indicates that the molecule consists of a bromo, methoxy, and trifluoromethyl group attached to a benzoate core.


Physical And Chemical Properties Analysis

“Methyl 5-bromo-2-methoxy-4-(trifluoromethyl)benzoate” is a liquid at room temperature . It has a molecular weight of 313.068 Da . The compound’s boiling point is 309.1°C at 760 mmHg .

Scientific Research Applications

Synthesis and Characterization

  • Methyl 5-bromo-2-methoxy-4-(trifluoromethyl)benzoate is a crucial intermediate in synthesizing natural products with diverse biological activities. It is prepared through a condensation reaction, with the reaction conditions significantly impacting the yield (Lou Hong-xiang, 2012).

Photophysical and Photochemical Properties

  • The compound's derivatives exhibit unique luminescence properties when substituted groups are introduced, making them applicable in photodynamic therapy for cancer treatment (Pişkin et al., 2020).

Crystal Structure Analysis

  • Studying the crystal structures of similar bromo–hydroxy–benzoic acid derivatives helps in understanding the molecular interactions and properties of methyl 5-bromo-2-methoxy-4-(trifluoromethyl)benzoate (Suchetan et al., 2016).

Organic Synthesis

Antiviral Activity

  • Some derivatives of methyl 5-bromo-2-methoxy-4-(trifluoromethyl)benzoate demonstrate antiviral activities, particularly against retroviruses, which is significant for developing new therapeutic agents (Hocková et al., 2003).

Development of Pharmaceuticals

  • The compound is utilized in synthesizing key intermediates for pharmaceuticals, such as dopamine and serotonin receptor antagonists, highlighting its role in drug discovery (Hirokawa et al., 2000).

Materials Science

  • In materials science, methyl 5-bromo-2-methoxy-4-(trifluoromethyl)benzoate and its derivatives contribute to understanding the mesomorphic properties and transition temperatures in liquid crystals, useful in designing advanced materials (Matsunaga et al., 1998).

Safety And Hazards

This compound is considered hazardous and may cause harm if ingested or if it comes into contact with the skin . It may also cause eye irritation and respiratory issues . Safety precautions include avoiding inhalation, contact with skin and eyes, and thorough washing after handling .

properties

IUPAC Name

methyl 5-bromo-2-methoxy-4-(trifluoromethyl)benzoate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H8BrF3O3/c1-16-8-4-6(10(12,13)14)7(11)3-5(8)9(15)17-2/h3-4H,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XVIIEWCHQVKVDM-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC(=C(C=C1C(=O)OC)Br)C(F)(F)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H8BrF3O3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90661003
Record name Methyl 5-bromo-2-methoxy-4-(trifluoromethyl)benzoate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90661003
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

313.07 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Methyl 5-bromo-2-methoxy-4-(trifluoromethyl)benzoate

CAS RN

1131587-97-7
Record name Methyl 5-bromo-2-methoxy-4-(trifluoromethyl)benzoate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90661003
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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